DL-4-Hydroxyphenylalanine-3,3-D2
Overview
Description
DL-4-Hydroxyphenylalanine-3,3-D2, also known as DL-Tyrosine-d2 or p-Hydroxyphenyl-DL-alanine-d2, is a labelled form of DL-tyrosine . Tyrosine is a non-essential amino acid synthesized from phenylalanine and serves as a precursor to some neurotransmitters .
Molecular Structure Analysis
The molecular formula of DL-4-Hydroxyphenylalanine-3,3-D2 is C9H11D2NO3 . The IUPAC name is 2-amino-3-(5,5-dideuterio-4-hydroxycyclohexa-1,3-dien-1-yl)propanoic acid .Physical And Chemical Properties Analysis
The molecular weight of DL-4-Hydroxyphenylalanine-3,3-D2 is 183.2 g/mol . Other physical and chemical properties specific to DL-4-Hydroxyphenylalanine-3,3-D2 are not detailed in the search results.Scientific Research Applications
Stable Isotope Labelled Compounds
DL-4-Hydroxyphenylalanine-3,3-D2 is a labelled version of DL-tyrosine . Stable isotope-labelled compounds are used in various fields of scientific research. They can be used as internal standards in mass spectrometry, for instance, to improve the accuracy and precision of quantitative analyses .
Neurotransmitter Research
Tyrosine, the unlabelled form of DL-4-Hydroxyphenylalanine-3,3-D2, is a precursor of several neurotransmitters . Therefore, the labelled compound could be used in research related to these neurotransmitters, potentially aiding in the understanding of neurological diseases and conditions.
Metabolic Studies
As DL-4-Hydroxyphenylalanine-3,3-D2 is a labelled amino acid, it could be used in metabolic studies. Researchers could track the compound to study its metabolism and distribution within a biological system .
Environmental Pollutant Standards
Stable isotope-labelled compounds are also used as environmental pollutant standards for the detection of pollutants in air, water, soil, sediment, and food . DL-4-Hydroxyphenylalanine-3,3-D2 could potentially be used in this context.
Drug Development and Pharmacokinetic Studies
In drug development and pharmacokinetic studies, stable isotope-labelled compounds can be used to study the absorption, distribution, metabolism, and excretion (ADME) of drugs .
Mechanism of Action
properties
IUPAC Name |
2-amino-3-(5,5-dideuterio-4-hydroxycyclohexa-1,3-dien-1-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1,3,8,11H,2,4-5,10H2,(H,12,13)/i4D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTWGQRDHHBBQEO-APZFVMQVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=CC=C1CC(C(=O)O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1(CC(=CC=C1O)CC(C(=O)O)N)[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 145705708 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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